Cas no 2228352-88-1 (methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228352-88-1
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 5856519
• PubChem ID: 165789357
• Update Time: 2025-06-09

methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1935672
• 2228352-88-1

• Inchi： 1S/C11H17BrN2O2/c1-11(2,7-12)6-8-5-9(10(15)16-4)13-14(8)3/h5H,6-7H2,1-4H3
• InChI Key： JWMVXWMYOHTQAA-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 288.04734g/mol
• Monoisotopic Mass: 288.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate

Exploring the Properties and Applications of Methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228352-88-1)

In the realm of organic chemistry and pharmaceutical research, methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228352-88-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrazole core and bromoalkyl side chain, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science.

The molecular structure of this compound includes a 1-methyl-1H-pyrazole-3-carboxylate backbone, which is known for its bioisosteric properties, often mimicking carboxylic acids or amides in bioactive molecules. The presence of a 3-bromo-2,2-dimethylpropyl group enhances its reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki or Heck reactions. These attributes align with current trends in green chemistry, where efficient and selective synthetic methods are prioritized.

One of the most searched questions in academic and industrial circles is: "What are the synthetic routes for methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate?" The compound is typically synthesized via multistep organic reactions, starting from readily available precursors like methyl 1-methyl-1H-pyrazole-3-carboxylate. The introduction of the bromoalkyl moiety often involves nucleophilic substitution or radical bromination, followed by purification using techniques such as column chromatography or recrystallization.

In the context of drug discovery, this compound's pyrazole derivative structure is particularly relevant. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies highlight the potential of methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate as a precursor for kinase inhibitors or GPCR modulators, addressing the growing demand for targeted therapies in oncology and neurology.

Another hot topic in the field is the compound's role in agrochemical innovation. With the increasing need for sustainable pest control solutions, researchers are investigating pyrazole-based compounds as potential herbicides or fungicides. The bromoalkyl side chain in this molecule could facilitate the development of novel agrochemicals with improved efficacy and environmental safety profiles.

From a material science perspective, the compound's unique structure offers opportunities for designing functional polymers or coordination complexes. Its ability to act as a ligand or monomer in polymerization reactions is being explored for applications in catalysis, sensors, and advanced coatings. This aligns with the broader industry shift toward smart materials and nanotechnology.

Quality control and analytical characterization are critical aspects of working with methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are frequently searched by quality assurance professionals and synthetic chemists.

In summary, methyl 5-(3-bromo-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228352-88-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, reactivity, and potential applications in pharmaceuticals, agrochemicals, and materials make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.